Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0014425 | Methyl 3-Hydroxyisoxazole-5-carboxylate | 10068-07-2 | C5H5NO4 |
| VC0014416 | Ethoxymethylene Malononitrile | 123-06-8 | C6H6N2O |
| VC0014424 | BAPTA-tetramethyl Ester | 125367-34-2 | C26H32N2O10 |
| VC0014431 | 4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione | 130332-59-1 | C10H16N4O3 |
| VC0014428 | rac trans-4-Cotinine Carboxylic Acid | 161171-06-8 | C₁₁H₁₂N₂O₃ |
| VC0014415 | 4-Pregnen-17α,20β-diol-3-one | 1662-06-2 | C21H32O3 |
| VC0014457 | N-(Octadecanoyl)-sphinganine | 2304-80-5 | C36H73NO3 |
| VC0014419 | 2-Amino-4-ethylpyridine | 33252-32-3 | C7H10N2 |
| VC0014430 | Sodium;[4-(6-aminopurin-9-yl)-2-oxido-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-6-yl]methanol | 37063-35-7 | C₁₀H₁₁N₅NaO₆P |
| VC0014417 | cis-3’-Hydroxy Cotinine | 37096-14-3 | C10H12N2O2 |
| VC0014450 | 1-(2-Aminoethyl)-2-methyl-5-nitroimidazole Dihydrochloride | 49575-10-2 | C₆H₁₂Cl₂N₄O₂ |
| VC0014437 | 2-Bromo-4-ethylpyridine | 54453-91-7 | C7H8BrN |
| VC0014432 | 6-Amino-1-isobutylpyrimidine-2,4(1H,3H)-dione | 56075-75-3 | C8H13N3O2 |
| VC0014429 | 6-Amino-1-isobutyl-3-methylpyrimidine-2,4(1H,3H)-dione | 58481-39-3 | C9H15N3O2 |
| VC0014434 | Isobutyl Urea | 592-17-6 | C5H12N2O |
| VC0014435 | N-Cyanoacetyl-N’-isobutylurea | 59341-75-2 | C8H13N3O2 |
| VC0014456 | N-(Hexadecanoyl)-sphinganine | 5966-29-0 | C34H69NO3 |
| VC0014458 | 9-Phenylanthracene | 602-55-1 | C20H14 |
| VC0014455 | N-(Tetradecanoyl)-sphinganine | 61389-70-6 | C32H65NO3 |
| VC0014414 | 5-(Trifluoromethyl)-4H-1,2,4-triazole-3(2H)-thione | 68744-64-9 | C3H2F3N3S |
| VC0014444 | Deoxynojirimycin Hydrochloride | 73285-50-4 | C6H14ClNO4 |
| VC0014453 | C4 Ceramide | 74713-58-9 | C₂₂H₄₃NO₃ |
| VC0014421 | 3-(4-Hydroxy-3,5-diiodophenyl)-2-oxopropanoic acid | 780-00-7 | C9H6I2O4 |
| VC0014433 | 4,5-Diamino-3-isobutyl-1-methylpyrimidine-2,6-dione | 78033-18-8 | C9H16N4O2 |
| VC0014412 | N-Nitroso-N-propyl Urea, Contains 40per cent Water, ~2per cent Acetic Acid | 816-57-9 | C4H9N3O2 |